Cas no 51589-10-7 (2,5-Cyclohexadien-1-one, 4-[[4-(phenylamino)phenyl]imino]-, sulfate(1:1))

• Product Name: 2,5-Cyclohexadien-1-one, 4-[[4-(phenylamino)phenyl]imino]-, sulfate(1:1)
• CAS No: 51589-10-7
• MF: C₁₈H₁₆N₂O₅S
• MW: 372.395043373108
• CID: 361921
• PubChem ID: 71366075
• Update Time: 2025-04-19

2,5-Cyclohexadien-1-one, 4-[[4-(phenylamino)phenyl]imino]-, sulfate(1:1) Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one, 4-[[4-(phenylamino)phenyl]imino]-, sulfate(1:1)
• 4-(4-anilinophenyl)iminocyclohexa-2,5-dien-1-one,sulfuric acid
• 51589-10-7
• DTXSID70789451
• Sulfuric acid--4-[(4-anilinophenyl)imino]cyclohexa-2,5-dien-1-one (1/1)

• Inchi： 1S/C18H14N2O.H2O4S/c21-18-12-10-17(11-13-18)20-16-8-6-15(7-9-16)19-14-4-2-1-3-5-14;1-5(2,3)4/h1-13,19H;(H2,1,2,3,4)
• InChI Key： VYMVPBXHGBHRKH-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.O=C1C=C/C(/C=C1)=N\C1C=CC(=CC=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 372.07808
• Monoisotopic Mass: 372.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 116.06